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Compound of Interest

Compound Name: SRS16-86

Cat. No.: B15582018

Disclaimer: As a specific Safety Data Sheet (SDS) for the research chemical SRS16-86 is not
publicly available, the following disposal procedures are based on general best practices for
the management of hazardous laboratory chemical waste. Researchers handling SRS16-86
must treat it as a potentially hazardous substance and adhere to their institution's specific
environmental health and safety guidelines.

SRS16-86, identified as a ferroptosis inhibitor, is a research chemical belonging to the
benzoate and pyrimidine derivative family. Due to its nature as a biologically active organic
compound, it must be managed as hazardous chemical waste to ensure the safety of
laboratory personnel and to prevent environmental contamination.

l. Imnmediate Safety and Handling

Before handling SRS16-86, it is crucial to wear appropriate Personal Protective Equipment
(PPE), including safety goggles, a lab coat, and chemical-resistant gloves. All manipulations
should be performed in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure. In case of a spill, immediately notify your laboratory supervisor
and consult your institution's emergency procedures for chemical spills.

Il. Step-by-Step Disposal Protocol

The proper disposal of SRS16-86, whether in solid form, in solution, or as contaminated
labware, is a critical step in the laboratory workflow. The following procedure outlines the
necessary steps for its safe disposal.
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Waste Identification and Classification:

o Treat all forms of SRS16-86 waste as hazardous chemical waste. This includes pure
SRS16-86, solutions containing SRS16-86, and any materials (e.g., pipette tips, vials,
gloves) grossly contaminated with the compound.

Segregation of Waste:

o Do not mix SRS16-86 waste with other waste streams such as non-hazardous trash,
biohazardous waste, or radioactive waste.[1]

o Within chemical waste, segregate SRS16-86 waste from incompatible chemicals. For
instance, avoid mixing it with strong oxidizing agents, acids, or bases unless the reaction
is part of a neutralization procedure.[2]

Containerization:

o Use a designated, leak-proof, and chemically compatible waste container with a secure
screw-top cap.[3] For liquid waste, the original chemical container can be used if itis in
good condition.[3]

o Ensure the container is appropriate for the type of waste. For example, use a puncture-
resistant sharps container for needles or scalpels contaminated with SRS16-86.

o Do not overfill the waste container; leave at least 10% headspace to allow for expansion of
vapors.

Labeling:

o

Clearly label the waste container with the words "Hazardous Waste."[2]

[¢]

The label must include the full chemical name ("SRS16-86") and a list of all components
and their approximate concentrations if it is a mixed waste.[3]

[¢]

Indicate the date when waste was first added to the container (accumulation start date).[4]

[¢]

Specify the hazards associated with the waste (e.g., "Toxic," "Irritant”). While the specific
hazards of SRS16-86 are not fully documented publicly, it is prudent to handle it as a toxic
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and irritant compound.

o Storage (Satellite Accumulation Area):

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory, at or near the point of generation.[2][4]

o The SAA must be a secure area away from general laboratory traffic and incompatible
materials.

o Keep the waste container closed at all times except when adding waste.[2][3]

o Itis good practice to use secondary containment, such as a larger, chemically resistant
bin, for liquid waste containers.[3]

e Disposal Request and Pick-up:

o Once the waste container is full or has been in storage for the maximum allowable time
(see table below), arrange for its disposal through your institution's Environmental Health
and Safety (EHS) department.[3][5]

o Follow your institution's specific procedures for requesting a hazardous waste pick-up.

Never dispose of SRS16-86 down the sink or in the regular trash.[3][5] Evaporation of chemical
waste in a fume hood is also not a permissible disposal method.[2][5]

lll. Quantitative Data for Hazardous Waste
Management

The following table summarizes key quantitative limits and timelines for the management of
hazardous chemical waste in a laboratory setting, based on general guidelines. Researchers
should confirm their institution's specific limits.
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Parameter Guideline Source
Maximum Volume in SAA 55 gallons of hazardous waste  [4][5]
Maximum Amount of Acutely 1 quart of liquid or 1 kilogram ]
Hazardous Waste in SAA of solid

Maximum Accumulation Time
in SAA (partially filled Up to 1 year [2]

container)

Time to Remove Full Container

Within 3 days of becoming full [2]
from SAA

Disposal of Opened/Unopened  Opened: within 6 months;

[5]

Unused Chemicals Unopened: within 1 year

IV. Experimental Protocols Cited

This document refers to standard operating procedures for the handling and disposal of
hazardous chemical waste in a laboratory environment. Specific experimental protocols for the
use of SRS16-86 should be developed by the principal investigator and approved by the
relevant institutional safety committees.

V. Diagrams

The following diagrams illustrate the logical workflow for the proper disposal of SRS16-86.
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Caption: Workflow for the proper disposal of SRS16-86.
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Caption: Decision tree for SRS16-86 waste segregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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